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Compound of Interest

Compound Name: Fmoc-4-Amb-OH

Cat. No.: B557894

Essential Safety and Handling Guide for Fmoc-4-
Amb-OH

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides immediate and essential safety,
operational, and disposal information for Fmoc-4-(aminomethyl)benzoic acid (Fmoc-4-Amb-
OH), a key building block in peptide synthesis. Adherence to these protocols is crucial for
ensuring laboratory safety and maintaining the integrity of your research.

Chemical and Physical Properties

Fmoc-4-Amb-OH is a white to off-white powder.[1] While it is slightly soluble in water, it is
primarily used in organic solvents for peptide synthesis.[1] Key quantitative data for this
compound are summarized below.
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Property Value Reference
CAS Number 164470-64-8 [21[3][41[5]
Molecular Formula C23H19NO4 [31[5]
Molecular Weight 373.40 g/mol

Melting Point 224-228 °C [1]

Storage Temperature 2-8 °C [5]

Hazard Identification and Personal Protective Equipment (PPE)

According to the 2012 OSHA Hazard Communication Standard, Fmoc-4-Amb-OH is not
classified as a hazardous chemical.[4] However, as with any laboratory chemical, appropriate
precautions should be taken to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: A dust mask, such as a type N95 (US) or type P1 (EN 143), should

be used where dust formation is a possibility.[6]

Eye Protection: Safety glasses with side-shields or goggles are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: A laboratory coat should be worn.

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store the container in a refrigerator at 2-8°C in a dry, well-ventilated area.[5]

Handling and Use:
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o Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid
the formation and inhalation of dust.[2]

e Avoid contact with skin and eyes.[1][2] In case of accidental contact, follow the first-aid
measures outlined below.

» Use non-sparking tools to prevent electrostatic discharge.[2]
» Weigh the required amount of the powder carefully, minimizing dust generation.
Disposal:

» Dispose of waste material in accordance with federal, state, and local environmental control
regulations.

e Do not empty into drains.[4]

e Sweep up any spills, avoiding dust formation, and place the material in a suitable, labeled
container for disposal.[4]

First-Aid Measures:[4]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.[2][4]

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][4]

o Eye Contact: Rinse eyes cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek medical attention.[2][4]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[2][4]
Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Fmoc-4-
Amb-OH.
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Caption: Workflow for the safe handling and disposal of Fmoc-4-Amb-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Fmoc-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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